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Compound of Interest

Compound Name: Moracin M-3'-O-glucopyranoside

Cat. No.: B117348 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a summary of the available spectroscopic information for Moracin M-3'-O-
glucopyranoside, a natural product of interest in pharmaceutical research. Due to the limited

availability of comprehensive public data, this document focuses on the confirmed molecular

properties and provides a general framework for the spectroscopic analysis of such

compounds.

Molecular and Physical Properties
Moracin M-3'-O-glucopyranoside is a flavonoid glycoside that has been identified in plant

species such as Morus insignis and Morus alba.[1][2][3][4] Its fundamental properties are

summarized below.
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Property Value Source

Molecular Formula C₂₀H₂₀O₉ [1][2]

Molecular Weight 404.4 g/mol [2]

IUPAC Name

(2S,3R,4S,5S,6R)-2-[3-

hydroxy-5-(6-hydroxy-1-

benzofuran-2-yl)phenoxy]-6-

(hydroxymethyl)oxane-3,4,5-

triol

[2]

Synonyms
MMGP, Moracin M-3'-O-β-D-

glucopyranoside
[1][2]

Spectroscopic Data
Detailed, publicly available experimental datasets for the NMR and Mass Spectrometry of

Moracin M-3'-O-glucopyranoside are scarce. The following sections outline the expected

spectroscopic behavior based on its structure and data from related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
A complete, experimentally verified set of ¹H and ¹³C NMR data for Moracin M-3'-O-
glucopyranoside is not available in the public domain. For reference, the aglycone, Moracin

M, exhibits characteristic signals for its benzofuran and resorcinol moieties. The addition of a

glucopyranoside unit at the 3'-O position would introduce a distinct set of signals in both ¹H and

¹³C NMR spectra, typically in the 3.0-5.5 ppm range for protons and 60-105 ppm range for

carbons.

Mass Spectrometry (MS)
Specific experimental mass spectrometry data, including fragmentation patterns for Moracin
M-3'-O-glucopyranoside, is not readily available. The expected mass for the protonated

molecule [M+H]⁺ would be approximately 405.118, and for the deprotonated molecule [M-H]⁻,

it would be around 403.103. High-resolution mass spectrometry would be essential to confirm

the elemental composition. For comparison, the aglycone Moracin M shows a precursor ion [M-

H]⁻ at m/z 241.0504.[5]
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Experimental Protocols
Detailed experimental protocols for the specific isolation and spectroscopic characterization of

Moracin M-3'-O-glucopyranoside are not published in full. However, a general workflow for

the isolation and analysis of such natural products can be described.

General Isolation and Purification Workflow
The isolation of flavonoid glycosides like Moracin M-3'-O-glucopyranoside from plant material

typically involves the following steps:

Extraction Fractionation Purification

Plant Material
(e.g., Morus alba leaves)

Solvent Extraction
(e.g., Methanol, Ethanol) Crude Extract Liquid-Liquid Partitioning

(e.g., with n-hexane, ethyl acetate)
Column Chromatography

(e.g., Silica Gel, Sephadex) Fractions of Increasing Polarity Preparative HPLC Pure Moracin M-3'-O-glucopyranoside

Click to download full resolution via product page

Caption: General workflow for the isolation and purification of Moracin M-3'-O-
glucopyranoside.

Spectroscopic Analysis Workflow
Once the pure compound is isolated, its structure is elucidated using a combination of

spectroscopic techniques.
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Mass Spectrometry
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Caption: Standard workflow for the spectroscopic analysis of a purified natural product.

Conclusion
While Moracin M-3'-O-glucopyranoside is a known natural product, a comprehensive public

repository of its spectroscopic data is currently lacking. The structural framework is established,

but detailed experimental NMR and MS data are required for a complete characterization. The

workflows presented here provide a standard methodology for researchers working on the

isolation and identification of this and similar compounds. Further research is needed to

populate the public domain with this valuable spectroscopic information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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